Cas no 129031-64-7 (2-Azetidinone,4-(4-pyridinylthio)-)

• Product Name: 2-Azetidinone,4-(4-pyridinylthio)-
• CAS No: 129031-64-7
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 193338
• PubChem ID: 180478
• Update Time: 2025-04-19

2-Azetidinone,4-(4-pyridinylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,4-(4-pyridinylthio)-
• 4-pyridin-4-ylsulfanylazetidin-2-one
• 4-(pyridin-4-ylsulfanyl)azetidin-2-one
• 2-Azetidinone, 4-(4- pyridinylthio)-
• AZETIDIN2ONE44PYRIDYLTHIO
• DTXSID50875785
• 129031-64-7

• Inchi： 1S/C8H8N2OS/c11-7-5-8(10-7)12-6-1-3-9-4-2-6/h1-4,8H,5H2,(H,10,11)
• InChI Key： BJZNBCGEKUNSBZ-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)C1CC(N1)=O

Computed Properties

• Exact Mass: 180.03584
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 41.99